Cas no 17826-70-9 (1-benzyltetrahydro-3H-pyrazol-3-one)

• Product Name: 1-benzyltetrahydro-3H-pyrazol-3-one
• CAS No: 17826-70-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 122578
• PubChem ID: 4637348
• Update Time: 2025-10-16

1-benzyltetrahydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,1-(phenylmethyl)-
• 1-BENZYL-PYRAZOLIDIN-3-ONE
• 1-Benzylpyrazolidin-3-one
• 1-Benzyl-3-pyrazolidinon
• 1-benzyl-3-pyrazolidinone
• 1-Benzyl-pyrazolidin-3-on
• 1-benzyltetrahydro-3H-pyrazol-3-one
• 4D-090
• 1-(phenylmethyl)pyrazolidin-3-one
• HMS2870P17
• SMR000549632
• SCHEMBL11136048
• cid_4637348
• AKOS005090253
• DTXSID90405060
• 121599-80-2
• 17826-70-9
• 1-(phenylmethyl)-3-pyrazolidinone
• CS-0318409
• Oprea1_438446
• MFCD00232080
• BDBM72878
• CHEMBL1418903
• MLS001166293
• 3-Pyrazolidinone, 1-(phenylmethyl)-

• MDL： MFCD00232080
• Inchi： 1S/C10H12N2O/c13-10-6-7-12(11-10)8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,11,13)
• InChI Key： NDZNPLRKGDSLQX-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• PSA: 32.34000
• LogP: 1.19020

1-benzyltetrahydro-3H-pyrazol-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyltetrahydro-3H-pyrazol-3-one

Comprehensive Overview of 1-Benzyltetrahydro-3H-pyrazol-3-one (CAS No. 17826-70-9): Properties, Applications, and Industry Insights

1-Benzyltetrahydro-3H-pyrazol-3-one (CAS No. 17826-70-9) is a heterocyclic organic compound with a pyrazolone core structure, widely recognized for its versatility in pharmaceutical and chemical research. The compound's unique benzyl-substituted pyrazolone framework contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. With growing interest in small-molecule drug discovery and biologically active scaffolds, this compound has garnered attention for its potential in modulating enzyme activity and receptor interactions.

Recent trends in AI-driven drug development and high-throughput screening have highlighted the importance of 1-benzyltetrahydro-3H-pyrazol-3-one derivatives as building blocks for novel therapeutics. Researchers frequently search for "pyrazolone synthesis methods" or "benzyl-substituted heterocycles applications," reflecting the compound's relevance in modern medicinal chemistry. Its hydrogen-bond acceptor/donor properties and planar aromatic system enable diverse interactions with biological targets, aligning with current demands for fragment-based drug design.

From a structural perspective, the tetrahydro-3H-pyrazol-3-one moiety exhibits tautomeric equilibrium, which influences its reactivity in nucleophilic substitution reactions and metal-catalyzed couplings. This characteristic has led to innovations in green chemistry approaches, where researchers explore solvent-free conditions or biocatalytic transformations to modify the core structure. The compound's logP value and solubility profile are frequently analyzed topics, particularly for formulation optimization in pharmaceutical applications.

Industrial applications of CAS 17826-70-9 extend beyond pharmaceuticals. The compound serves as a precursor for agrochemical intermediates and functional materials, with patents describing its use in light-emitting diodes (OLEDs) and coordination polymers. Sustainability-focused queries like "eco-friendly pyrazolone synthesis" or "catalytic C-H activation of benzylpyrazolones" reflect the industry's shift toward atom-economical processes. Analytical techniques such as HPLC purity assessment and crystallography studies remain critical for quality control across these applications.

The safety profile of 1-benzyltetrahydro-3H-pyrazol-3-one complies with standard laboratory handling protocols, with research focusing on structure-toxicity relationships of its derivatives. Computational chemistry studies employing molecular docking simulations and QSAR models frequently utilize this scaffold to predict ADMET properties. As the demand for targeted therapies grows, particularly in neurodegenerative disease research and metabolic disorder interventions, the compound's blood-brain barrier permeability characteristics have become a subject of intensive investigation.

Market analyses indicate rising demand for high-purity 17826-70-9, driven by academic institutions and contract research organizations (CROs). Suppliers emphasize custom synthesis services and scale-up capabilities to meet diverse research needs. The compound's role in developing allosteric modulators and protein-protein interaction inhibitors positions it at the forefront of next-generation drug discovery paradigms. Ongoing studies explore its potential in multi-target directed ligands, addressing complex diseases through polypharmacology approaches.

In conclusion, 1-benzyltetrahydro-3H-pyrazol-3-one (CAS No. 17826-70-9) represents a multifaceted tool for chemical innovation, bridging fundamental research and applied sciences. Its evolving applications across material science, catalysis, and life sciences underscore the importance of continued investigation into this structurally privileged scaffold. The compound's adaptability to click chemistry modifications and bioorthogonal reactions ensures its enduring relevance in cutting-edge research initiatives worldwide.